Cas no 89838-06-2 (3,6,9,12-Tetraoxatetradecane, 1,14-bis(2,4-dinitrophenoxy)-)

3,6,9,12-Tetraoxatetradecane, 1,14-bis(2,4-dinitrophenoxy)- structure
89838-06-2 structure
Product name:3,6,9,12-Tetraoxatetradecane, 1,14-bis(2,4-dinitrophenoxy)-
CAS No:89838-06-2
MF:C22H26N4O14
MW:570.460246562958
CID:587653
PubChem ID:71326457

3,6,9,12-Tetraoxatetradecane, 1,14-bis(2,4-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12-Tetraoxatetradecane, 1,14-bis(2,4-dinitrophenoxy)-
    • 1-[2-[2-[2-[2-[2-(2,4-dinitrophenoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]-2,4-dinitrobenzene
    • 1,14-Bis(2,4-dinitrophenoxy)-3,6,9,12-tetraoxatetradecane
    • 89838-06-2
    • DTXSID50755654
    • Inchi: InChI=1S/C22H26N4O14/c27-23(28)17-1-3-21(19(15-17)25(31)32)39-13-11-37-9-7-35-5-6-36-8-10-38-12-14-40-22-4-2-18(24(29)30)16-20(22)26(33)34/h1-4,15-16H,5-14H2
    • InChI Key: QYBZAGNRXZEYSI-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OCCOCCOCCOCCOCCOC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 570.14455152g/mol
  • Monoisotopic Mass: 570.14455152g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 17
  • Complexity: 719
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 239Ų
  • XLogP3: 2.3

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